![molecular formula C24H20N2O3 B3859623 N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide](/img/structure/B3859623.png)
N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide
Overview
Description
N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide, also known as AMMA, is a hydrazone derivative that has been extensively studied for its potential applications in various fields of research. This compound has gained significant attention due to its unique chemical properties and potential therapeutic benefits.
Mechanism of Action
The exact mechanism of action of N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide is not fully understood. However, it has been proposed that N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide exerts its biological effects by inhibiting the activity of certain enzymes or by interacting with specific receptors in the body.
Biochemical and Physiological Effects:
N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide has been shown to exhibit various biochemical and physiological effects, including cytotoxicity against cancer cells, antiviral activity against herpes simplex virus, and antibacterial activity against Staphylococcus aureus. Additionally, N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide has been found to induce apoptosis in cancer cells by activating the caspase cascade.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the limitations of using N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide is its relatively low solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide. One potential direction is the synthesis of novel N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide derivatives with enhanced biological activity and improved solubility. Another direction is the investigation of the molecular mechanisms underlying the biological effects of N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide, which may lead to the development of new therapeutic agents. Additionally, the use of N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide as a fluorescent probe for imaging applications and as a building block for the synthesis of novel materials may also be explored.
Scientific Research Applications
N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide has been studied for its potential applications in various fields of research, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide has been investigated for its anticancer, antiviral, and antimicrobial properties. In material science, N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide has been explored for its potential use as a fluorescent probe and as a building block for the synthesis of novel materials. In analytical chemistry, N'-(9-anthrylmethylene)-2-(2-methoxyphenoxy)acetohydrazide has been used as a derivatizing agent for the determination of various compounds by high-performance liquid chromatography.
properties
IUPAC Name |
N-[(E)-anthracen-9-ylmethylideneamino]-2-(2-methoxyphenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O3/c1-28-22-12-6-7-13-23(22)29-16-24(27)26-25-15-21-19-10-4-2-8-17(19)14-18-9-3-5-11-20(18)21/h2-15H,16H2,1H3,(H,26,27)/b25-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACSPAWOCOKMBBM-MFKUBSTISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NN=CC2=C3C=CC=CC3=CC4=CC=CC=C42 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1OCC(=O)N/N=C/C2=C3C=CC=CC3=CC4=CC=CC=C42 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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